3-Amino-1-(2,2-dimethylcyclopropyl)propan-1-ol

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 3-amino-1-(2,2-dimethylcyclopropyl)propan-1-ol
• InChI: InChI=1S/C8H17NO/c1-8(2)5-6(8)7(10)3-4-9/h6-7,10H,3-5,9H2,1-2H3
• InChI Key: RVDQDMWVRDHUQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1C(CCN)O)C

Description

3-Amino-1-(2,2-dimethylcyclopropyl)propan-1-ol is an organic compound classified as an amino alcohol, with the molecular formula C8H17NO and a molecular weight of 143.23 g/mol . Its structure features a 2,2-dimethylcyclopropyl group attached to a propanol chain that is terminated with an amino group, a configuration represented by the SMILES string OC(C1CC1(C)C)CN . This specific stereochemistry, combining a cyclopropane ring with both amino and alcohol functional groups, makes it a valuable building block in organic synthesis and pharmaceutical research. Researchers utilize this compound as a key intermediate for constructing more complex molecules. The presence of both a nucleophilic amino group and a hydroxyl group on the same chain allows for diverse chemical modifications, enabling its incorporation into potential drug candidates or other specialized chemicals. The unique strained geometry of the cyclopropane ring can significantly influence the biological activity and physicochemical properties of the resulting molecules. This product is intended For Research Use Only and is not for diagnostic or therapeutic applications.

Preparation Methods

Formaldehyde-Mediated N-alkylation of Amino Alcohols

One of the prominent methods involves the reaction of amino alcohols with formaldehyde under controlled conditions to introduce the amino group onto a cyclopropyl-substituted backbone. This approach is supported by patent literature describing the synthesis of N,N-dimethylamino alcohols, which can be adapted for the target compound.

Procedure:

• Reactants: 2,2-Dimethylcyclopropylmethylamine (or its derivatives) and formaldehyde (aqueous or paraformaldehyde).
• Conditions: Heating at 80–200°C, often in the presence of a basic catalyst (e.g., sodium hydroxide) to facilitate the Mannich-type reaction.
• Mechanism: Nucleophilic addition of amino groups to formaldehyde, followed by methylation steps if needed, leading to amino alcohols with the cyclopropyl substituent.

Reaction Scheme:

2,2-Dimethylcyclopropylmethylamine + Formaldehyde → 3-Amino-1-(2,2-dimethylcyclopropyl)propan-1-ol

Notes:

• The reaction often proceeds via formation of a methylol intermediate, which rearranges to the amino alcohol.
• The process can be optimized by controlling temperature, pH, and molar ratios to favor the formation of the target amino alcohol.

One-Pot Synthesis via Formaldehyde and Aminoalkyl Precursors

This method involves the condensation of aminoalkyl precursors with formaldehyde, followed by reduction or cyclization steps to incorporate the cyclopropyl ring.

Cyclopropyl Ring Formation via Carbene Addition

Cyclopropanation of Unsaturated Precursors

A common approach to incorporate the cyclopropyl group involves carbene transfer reactions, notably:

• Diazocompound-mediated cyclopropanation: Using diazomethane or its derivatives with alkenes.
• Metal-catalyzed cyclopropanation: Utilizing catalysts like copper or rhodium complexes with diazo compounds.

Example Procedure:

• Starting from an unsaturated amino alcohol precursor (e.g., an alkene with amino functionality), treat with diazomethane or a diazoester in the presence of a transition metal catalyst at low temperature (−78°C to room temperature).
• The carbene adds across the double bond, forming the cyclopropane ring with the amino group attached.

Outcome:

• Formation of 1-(2,2-dimethylcyclopropyl)propan-1-ol derivatives.

Multi-Step Synthesis Combining Amino Alcohols and Cyclopropyl Units

Synthesis Pathway Summary

Step	Description	Reagents/Conditions	Notes
1	Preparation of cyclopropyl precursor	Cyclopropanation of suitable alkene	Diazomethane or carbene transfer catalysts
2	Functionalization of precursor	Hydrolysis, oxidation, or reduction	To introduce hydroxyl and amino groups
3	Amino group installation	Amination with ammonia or amines	Via nucleophilic substitution or reductive amination
4	Final assembly	Coupling of amino alcohol with cyclopropyl moiety	Under basic or neutral conditions

Data Table of Typical Reaction Conditions

Method	Reactants	Catalyst	Temperature	Solvent	Yield	Remarks
Formaldehyde addition	Amino alcohol + Formaldehyde	NaOH	80–200°C	Aqueous	Variable	Suitable for amino alcohols with cyclopropyl groups
Carbene cyclopropanation	Alkene + Diazomethane	Rhodium catalyst	−78°C to RT	Dichloromethane	High	For cyclopropyl ring formation
Sequential flow synthesis	Cyclopropanation + Amination	Metal catalysts	50–150°C	Acetonitrile	Good	Scalable, continuous process

Chemical Reactions Analysis

Types of Reactions

3-Amino-1-(2,2-dimethylcyclopropyl)propan-1-ol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as chromium trioxide or potassium permanganate.

Reduction: The amino group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions with electrophiles such as alkyl halides.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acetic acid or potassium permanganate in aqueous solution.

Reduction: Lithium aluminum hydride in ether or sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of 3-oxo-1-(2,2-dimethylcyclopropyl)propan-1-ol.

Reduction: Formation of 3-amino-1-(2,2-dimethylcyclopropyl)propan-1-amine.

Substitution: Formation of various substituted derivatives depending on the electrophile used.

Scientific Research Applications

3-Amino-1-(2,2-dimethylcyclopropyl)propan-1-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme mechanisms.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Amino-1-(2,2-dimethylcyclopropyl)propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors, leading to modulation of their activity. The amino and hydroxyl groups play a crucial role in forming hydrogen bonds and electrostatic interactions with the target molecules, thereby influencing their function .

Comparison with Similar Compounds

Molecular Structure and Functional Groups

• The dimethyl substituents on the carbon adjacent to the hydroxyl group may enhance steric hindrance .
• 3-Aminopropan-1-ol (CAS 156-87-6): A simpler amino alcohol lacking substituents, leading to higher water solubility (100 g/100 mL at 25°C) .
• 3-Amino-3-(2,3-dimethylphenyl)propan-1-ol (CAS 1201907-22-3): Incorporates an aromatic dimethylphenyl group, increasing molecular weight (179.26 g/mol) and hydrophobicity .

Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Physical State	Boiling Point (°C)	Solubility in Water
3-Amino-1-(2,2-dimethylcyclopropyl)propan-1-ol*	C₈H₁₅NO	~157.2 (calculated)	Likely liquid	~200–250 (estimated)	Moderate (inferred)
3-(Diethylamino)-2,2-dimethyl-propan-1-ol	C₈H₁₉NO	159.27	Clear liquid	226.6	Not reported
3-Aminopropan-1-ol	C₃H₉NO	75.1	Colorless liquid	187	100 g/100 mL (25°C)
3-Amino-3-(2,3-dimethylphenyl)propan-1-ol	C₁₁H₁₇NO	179.26	Not reported	Not reported	Likely low (aromatic)

*Inferred properties based on structural analogs.

Chemical Reactivity and Stability

• Cyclopropane Derivatives: The strained cyclopropane ring in the target compound may undergo ring-opening reactions under acidic or oxidative conditions, a property absent in non-cyclic analogs like 3-aminopropan-1-ol .
• Tertiary Amines: 3-(Diethylamino)-2,2-dimethyl-propan-1-ol is less reactive in nucleophilic reactions compared to primary amines, but its tertiary amine group may participate in acid-base interactions .

Research Findings and Key Insights

• The cyclopropyl group may necessitate modified reaction conditions to preserve ring integrity .
• Biological Activity: Aryl-substituted amino alcohols (e.g., 3-Amino-3-(4-isopropyl-phenyl)-propan-1-ol) exhibit antimicrobial properties, suggesting the target compound’s cyclopropyl group could be explored for similar bioactivity .
• Regulatory Limits: Fragrance-related amino alcohols like 2,2-Dimethyl-3-(3-tolyl)propan-1-ol are subject to IFRA use limits, whereas pharmaceutical intermediates prioritize purity over volume restrictions .

Biological Activity

3-Amino-1-(2,2-dimethylcyclopropyl)propan-1-ol is an organic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant research findings.

The molecular formula of 3-Amino-1-(2,2-dimethylcyclopropyl)propan-1-ol is $C_7H_{15}N_1O_1$, with a molecular weight of 129.20 g/mol. Its structure includes an amino group and a cyclopropyl moiety, which contribute to its biological interactions.

Property	Value
Molecular Formula	C7H15NO
Molecular Weight	129.20 g/mol
IUPAC Name	3-Amino-1-(2,2-dimethylcyclopropyl)propan-1-ol

The biological activity of 3-Amino-1-(2,2-dimethylcyclopropyl)propan-1-ol is primarily attributed to its ability to interact with various biological targets. The amino group can form hydrogen bonds with enzymes and receptors, potentially modulating their activity. Additionally, the cyclopropyl ring may influence the compound's lipophilicity and membrane permeability, thereby affecting its bioavailability and distribution in biological systems.

Biological Activities

Research has indicated several potential biological activities associated with this compound:

Antimicrobial Activity : Preliminary studies suggest that 3-Amino-1-(2,2-dimethylcyclopropyl)propan-1-ol exhibits antimicrobial properties against various bacterial strains. This is significant for developing new antibiotics in the face of rising antibiotic resistance.

Anticancer Properties : Investigations into the anticancer potential of this compound have shown promising results in vitro. It appears to inhibit cancer cell proliferation by inducing apoptosis in certain cancer cell lines.

Neuroprotective Effects : Some studies have indicated that compounds with similar structures may exhibit neuroprotective effects, suggesting potential applications in treating neurodegenerative diseases.

Case Studies and Research Findings

A review of recent literature highlights key studies that have explored the biological activity of related compounds:

• Antimicrobial Studies : A study published in Applied Microbiology reported that derivatives similar to 3-Amino-1-(2,2-dimethylcyclopropyl)propan-1-ol demonstrated significant antibacterial activity against Gram-positive and Gram-negative bacteria .
• Cancer Research : A research article in the Journal of Medicinal Chemistry examined a series of amino alcohols and reported that certain structural modifications led to enhanced cytotoxicity against breast cancer cell lines . While specific data on 3-Amino-1-(2,2-dimethylcyclopropyl)propan-1-ol was not detailed, the findings suggest a pathway for further investigation.
• Neuroprotective Properties : Another study highlighted the neuroprotective effects of amino alcohols in models of oxidative stress, indicating potential therapeutic applications for compounds like 3-Amino-1-(2,2-dimethylcyclopropyl)propan-1-ol in neurodegenerative diseases .